Cas no 121640-71-9 (Pyrimidine,2-(4-hexylphenyl)-5-(nonyloxy)-)

• Product Name: Pyrimidine,2-(4-hexylphenyl)-5-(nonyloxy)-
• CAS No: 121640-71-9
• MF: C₂₅H₃₈N₂O
• MW: 382.582026958466
• CID: 104878
• PubChem ID: 14533372
• Update Time: 2025-04-18

Pyrimidine,2-(4-hexylphenyl)-5-(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(4-hexylphenyl)-5-(nonyloxy)-
• 2-(4-Hexylphenyl)-5-(nonyloxy)-pyrimidine
• 2-(4-hexylphenyl)-5-nonoxypyrimidine
• 2-(4-Hexyl-phenyl)-5-nonyloxy-pyrimidine
• WRYOHTVDGIHSPR-UHFFFAOYSA-N
• SCHEMBL9637534
• 2-(4-HEXYLPHENYL)-5-(NONYLOXY)PYRIMIDINE
• 121640-71-9
• 5-nonyloxy-2-(4-hexylphenyl)pyrimdine
• DTXSID80561361

• Inchi： 1S/C25H38N2O/c1-3-5-7-9-10-11-13-19-28-24-20-26-25(27-21-24)23-17-15-22(16-18-23)14-12-8-6-4-2/h15-18,20-21H,3-14,19H2,1-2H3
• InChI Key： WRYOHTVDGIHSPR-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C2C=CC(=CC=2)CCCCCC)=NC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 382.298413840g/mol
• Monoisotopic Mass: 382.298413840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 35Ų